Methyl 5-(cyclopropylmethylsulfamoyl)-1,3-thiazole-4-carboxylate

• IUPAC Name: methyl 5-(cyclopropylmethylsulfamoyl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C9H12N2O4S2/c1-15-8(12)7-9(16-5-10-7)17(13,14)11-4-6-2-3-6/h5-6,11H,2-4H2,1H3
• InChI Key: BSVQSQQWRISBPN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=N1)S(=O)(=O)NCC2CC2
• Molecular Formula: C9H12N2O4S2
• Molecular Weight: 276.3 g/mol

Description

Methyl 5-(cyclopropylmethylsulfamoyl)-1,3-thiazole-4-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of thiazole derivatives and has been found to exhibit promising biological activities, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of Methyl 5-(cyclopropylmethylsulfamoyl)-1,3-thiazole-4-carboxylate is not yet fully understood. However, it is believed that the compound exerts its biological activities by inhibiting the activity of certain enzymes and proteins in the target organism.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of various bacterial, fungal, and viral pathogens. Moreover, this compound has also been found to reduce inflammation and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Methyl 5-(cyclopropylmethylsulfamoyl)-1,3-thiazole-4-carboxylate in lab experiments is its broad-spectrum antimicrobial activity. This compound has been found to be effective against a wide range of pathogens, making it a potential candidate for the development of new antimicrobial agents. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on Methyl 5-(cyclopropylmethylsulfamoyl)-1,3-thiazole-4-carboxylate. One of the potential areas of research is the development of new antimicrobial agents based on this compound. Moreover, this compound also holds potential for the development of new anti-inflammatory and anticancer agents. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine.

Synthesis Methods

The synthesis of Methyl 5-(cyclopropylmethylsulfamoyl)-1,3-thiazole-4-carboxylate can be achieved through a multi-step process. The starting material for the synthesis is 5-bromo-1,3-thiazole-4-carboxylic acid, which is reacted with cyclopropylmethylamine to form the corresponding amide. The amide is then treated with chlorosulfonic acid to form the sulfonamide intermediate, which is subsequently reacted with methyl alcohol to form the final product.

Scientific Research Applications

Methyl 5-(cyclopropylmethylsulfamoyl)-1,3-thiazole-4-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit significant antibacterial, antifungal, and antiviral activities. Moreover, this compound has also been found to possess anti-inflammatory and anticancer properties.